Cas no 896353-83-6 (N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide)

N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide is a brominated benzothiazole derivative featuring a methylsulfanyl-substituted benzamide moiety. This compound is of interest in medicinal and organic chemistry due to its structural framework, which is conducive to interactions with biological targets, particularly in enzyme inhibition or receptor modulation. The presence of the bromine atom enhances its reactivity in cross-coupling reactions, making it a valuable intermediate in synthetic applications. The methylsulfanyl group further contributes to its potential pharmacological properties, such as improved binding affinity or metabolic stability. Its well-defined molecular structure allows for precise modifications, supporting its utility in drug discovery and development.
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide structure
896353-83-6 structure
Product Name:N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
CAS No:896353-83-6
MF:C15H11BrN2OS2
MW:379.294639825821
CID:5969164
PubChem ID:7266859
Update Time:2025-06-09

N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
    • N-(4-bromo-1,3-benzothiazol-2-yl)-2-methylsulfanylbenzamide
    • F2553-0406
    • AKOS024659741
    • N-(4-bromobenzo[d]thiazol-2-yl)-2-(methylthio)benzamide
    • 896353-83-6
    • Inchi: 1S/C15H11BrN2OS2/c1-20-11-7-3-2-5-9(11)14(19)18-15-17-13-10(16)6-4-8-12(13)21-15/h2-8H,1H3,(H,17,18,19)
    • InChI Key: FMXJXXVGGRKYQJ-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=C(Br)C=CC=C2S1)(=O)C1=CC=CC=C1SC

Computed Properties

  • Exact Mass: 377.94962g/mol
  • Monoisotopic Mass: 377.94962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 95.5Ų

N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2553-0406-2μmol
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
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Life Chemicals
F2553-0406-5μmol
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
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F2553-0406-10μmol
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$69.0 2023-05-16
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F2553-0406-20μmol
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
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Life Chemicals
F2553-0406-1mg
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
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Life Chemicals
F2553-0406-2mg
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
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Life Chemicals
F2553-0406-3mg
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
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Life Chemicals
F2553-0406-4mg
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
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Life Chemicals
F2553-0406-5mg
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
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Life Chemicals
F2553-0406-10mg
N-(4-bromo-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
896353-83-6 90%+
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